Cas no 1116339-68-4 (2-oxo-6-phenyl-1h-pyrimidine-5-carboxylic Acid)

• Product Name: 2-oxo-6-phenyl-1h-pyrimidine-5-carboxylic Acid
• CAS No: 1116339-68-4
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 1198513
• PubChem ID: 21220593
• Update Time: 2025-05-20

2-oxo-6-phenyl-1h-pyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-phenylpyrimidine-5-carboxylic acid
• 2-oxo-6-phenyl-1H-pyrimidine-5-carboxylic acid
• 1116339-68-4
• SB57981
• 2-Oxo-6-phenyl-1,2-dihydropyrimidine-5-carboxylicacid
• SCHEMBL8399319
• 2-Oxo-6-phenyl-1,2-dihydropyrimidine-5-carboxylic acid
• DB-060115
• DTXSID00611438
• 2-oxo-6-phenyl-1h-pyrimidine-5-carboxylic Acid

• Inchi： 1S/C11H8N2O3/c14-10(15)8-6-12-11(16)13-9(8)7-4-2-1-3-5-7/h1-6H,(H,14,15)(H,12,13,16)
• InChI Key： DVKYFFKQDVBPNW-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(NC=1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-oxo-6-phenyl-1h-pyrimidine-5-carboxylic Acid

Comprehensive Overview of 2-oxo-6-phenyl-1h-pyrimidine-5-carboxylic Acid (CAS No. 1116339-68-4)

2-oxo-6-phenyl-1h-pyrimidine-5-carboxylic Acid (CAS No. 1116339-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as a pyrimidine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₁H₈N₂O₃, highlights its potential for diverse applications, particularly in drug discovery and development. Researchers are increasingly exploring its role in enzyme inhibition and receptor modulation, making it a subject of interest in modern medicinal chemistry.

The growing demand for heterocyclic compounds like 2-oxo-6-phenyl-1h-pyrimidine-5-carboxylic Acid is driven by their versatility in designing small-molecule therapeutics. Recent studies have focused on its potential as a building block for antiviral agents, aligning with global trends in addressing infectious diseases. Its carboxylic acid functional group further enhances its reactivity, enabling facile derivatization for tailored applications. This adaptability has positioned it as a valuable asset in high-throughput screening and combinatorial chemistry workflows.

From a synthetic perspective, CAS No. 1116339-68-4 exemplifies the importance of scalable organic synthesis in industrial and academic settings. Optimized protocols for its production often emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable practices. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring the compound's purity, a factor that directly impacts its performance in downstream applications.

The compound's relevance extends to computational drug design, where its molecular structure serves as a template for in silico modeling. With the rise of AI-driven drug discovery, researchers frequently query databases for pyrimidine-based scaffolds like this one to identify novel lead compounds. Its pharmacophore features—including hydrogen bond acceptors and aromatic rings—make it a promising candidate for targeting protein-protein interactions, a hot topic in oncology and neurology research.

In the context of intellectual property, 2-oxo-6-phenyl-1h-pyrimidine-5-carboxylic Acid has been cited in multiple patents related to kinase inhibitors and metabolic disorder treatments. This underscores its commercial viability and the competitive landscape surrounding specialty chemicals. For procurement specialists, understanding its supply chain dynamics and regulatory compliance (e.g., REACH, GMP) is essential, particularly when sourcing for preclinical studies or API manufacturing.

Looking ahead, the compound's potential in personalized medicine and bioconjugation techniques presents exciting opportunities. As the scientific community continues to explore structure-activity relationships (SAR), CAS No. 1116339-68-4 remains a focal point for innovation. Its integration into click chemistry platforms and nanocarrier systems further demonstrates its cross-disciplinary utility, cementing its status as a cornerstone of modern synthetic and applied chemistry.